1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-amine
• InChI: InChI=1S/C12H14FN3/c1-8-12(14)9(2)16(15-8)7-10-3-5-11(13)6-4-10/h3-6H,7,14H2,1-2H3
• InChI Key: DHAGCICJYVETKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC=C(C=C2)F)C)N
• Molecular Formula: C12H14FN3
• DSSTOX Substance ID: DTXSID901191055
• Molecular Weight: 219.26 g/mol
• CAS No.: 514800-78-3

Description

1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine is a chemical compound with the empirical formula C₁₁H₁₅FN₂ . It falls within the category of fluorinated building blocks and is commonly used as a precursor in the synthesis of various biologically active molecules. The compound’s structure consists of a pyrazole ring substituted with a 4-fluorobenzyl group and two methyl groups.

Scientific Research Applications

Synthesis and Spectroscopic Investigations

1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine is involved in the synthesis of new azo Schiff bases containing azo groups. These compounds, synthesized through a condensation reaction with p-nitrobenzaldehyde, have been characterized using various spectroscopic techniques. Theoretical calculations based on the density functional theory (DFT) further support these analyses, offering insights into structural and vibrational frequencies, as well as electrochemical quantities like chemical hardness and electronegativity (Özkınalı, Gür, Şener, Alkın, & Çavuş, 2018).

Microwave-Assisted Synthesis for Biomedical Screening

This compound is also a precursor in the microwave-assisted synthesis of various heterocyclic compounds, including pyrimido[4,5-b][1,6]naphthyridine derivatives. This method boasts a short synthetic route and operational simplicity, making it suitable for small-scale fast synthesis, particularly in the context of biomedical screening (Han, Zhang, Jiang, Ma, Shi, & Tu, 2009).

Development of Antipsychotic Agents

In medicinal chemistry, derivatives of this compound have been investigated for their potential as antipsychotic agents. For instance, specific derivatives showed an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors, a characteristic distinct from many clinically available antipsychotic agents. This research explores different functionalities and analogs for maximal pharmacological activity (Wise, Butler, Dewald, Lustgarten, Pattison, Schweiss, Coughenour, Downs, Heffner, & Pugsley, 1987).

Luminescent Supramolecular Liquid Crystals

The compound has applications in materials science, particularly in the synthesis of luminescent supramolecular liquid crystals. These crystals, containing the 4-aryl-1H-pyrazole unit, exhibit luminescent properties and can form columnar mesophases, making them potentially useful in optoelectronic applications (Moyano, Barberá, Diosdado, Serrano, Elduque, & Giménez, 2013).

Corrosion Inhibition Studies

The derivatives of this compound have been studied in the context of corrosion inhibition. Theoretical investigations using density functional theory (DFT) have been conducted to analyze the inhibition efficiencies and reactive sites of bipyrazolic-type organic compounds as corrosion inhibitors (Wang, Wang, Wang, Wang, & Liu, 2006).